Cas no 64574-31-8 (1H-Naphth[1,2-d]imidazol-9-amine)

1H-Naphth[1,2-d]imidazol-9-amine structure
64574-31-8 structure
Product Name:1H-Naphth[1,2-d]imidazol-9-amine
CAS No:64574-31-8
MF:C11H9N3
MW:183.209261655807
CID:500861
PubChem ID:12367775
Update Time:2025-04-19

1H-Naphth[1,2-d]imidazol-9-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphth[1,2-d]imidazol-9-amine
    • 1H-Naphth[1,2-d]imidazol-9-amine(9CI)
    • 3H-benzo[e]benzimidazol-9-amine
    • DTXSID50494637
    • 64574-31-8
    • 3H-Naphtho[1,2-d]imidazol-9-amine
    • 1H-NAPHTHO[1,2-D]IMIDAZOL-9-AMINE
    • Inchi: 1S/C11H9N3/c12-8-3-1-2-7-4-5-9-11(10(7)8)14-6-13-9/h1-6H,12H2,(H,13,14)
    • InChI Key: KBRFRVICYFEYPT-UHFFFAOYSA-N
    • SMILES: N1C=NC2=C1C=CC1C=CC=C(C2=1)N

Computed Properties

  • Exact Mass: 183.07977
  • Monoisotopic Mass: 183.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7
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